Cas no 50729-75-4 (6-2-(2-Undecylimidazol-1-yl)ethyl-1,3,5-triazine-2,4-diamine)

• Product Name: 6-2-(2-Undecylimidazol-1-yl)ethyl-1,3,5-triazine-2,4-diamine
• CAS No: 50729-75-4
• MF: C₁₉H₃₃N₇
• MW: 359.512223005295
• MDL: MFCD00047352
• CID: 375805
• PubChem ID: 87558177
• Update Time: 2025-08-05

6-2-(2-Undecylimidazol-1-yl)ethyl-1,3,5-triazine-2,4-diamine Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Triazine-2,4-diamine,6-[2-(2-undecyl-1H-imidazol-1-yl)ethyl]-
• 2,4-Diamino-6-[2-(2-undecyl-1-imidazolyl)ethyl]-1,3,5-triazine
• 6-[2-(2-undecylimidazol-1-yl)ethyl]-1,3,5-triazine-2,4-diamine
• 6-(2-(2-Undecyl-1H-imidazol-1-yl)ethyl)-1,3,5-triazine-2,4-diamine
• 6-[2-(2-undecyl-1h-imidazol-1-yl)ethyl]-1,3,5-triazine-2,4-diamine
• 1,3,5-Triazine-2,4-diamine, 6-[2-(2-undecyl-1H-imidazol-1-yl)ethyl]-
• 1,3,5-Triazine-2,4-diamine, 6-(2-(2-undecyl-1H-imidazol-1-yl)ethyl)-
• 2,4-Diamino-6-(2'-undecylimidazol-1-yl)ethyl-s-triazine
• ZI
• A871475
• SCHEMBL821680
• AKOS027327423
• FT-0768707
• D90160
• DTXSID0068579
• 50729-75-4
• EINECS 256-742-2
• NS00032132
• D3239
• MFCD00047352
• AS-72059
• QZDGTFKTHGKXEP-UHFFFAOYSA-N
• 6-2-(2-Undecylimidazol-1-yl)ethyl-1,3,5-triazine-2,4-diamine

• MDL： MFCD00047352
• Inchi： 1S/C19H33N7/c1-2-3-4-5-6-7-8-9-10-11-17-22-13-15-26(17)14-12-16-23-18(20)25-19(21)24-16/h13,15H,2-12,14H2,1H3,(H4,20,21,23,24,25)
• InChI Key： QZDGTFKTHGKXEP-UHFFFAOYSA-N
• SMILES： N1(C=CN=C1CCCCCCCCCCC)CCC1N=C(N)N=C(N)N=1

Computed Properties

• Exact Mass: 359.28000
• Monoisotopic Mass: 359.279744
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 13
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 109
• Surface Charge: 0
• Tautomer Count: 20
• XLogP3: 4.8

Experimental Properties

• Color/Form: Not determined
• Density: 1.2±0.1 g/cm3
• Melting Point: 191.0 to 195.0 deg-C
• Boiling Point: 620.3±57.0 °C at 760 mmHg
• Flash Point: 329.0±32.1 °C
• Refractive Index: 1.606
• PSA: 108.53000
• LogP: 4.71090
• Solubility: Not determined
• Vapor Pressure: 0.0±1.8 mmHg at 25°C

6-2-(2-Undecylimidazol-1-yl)ethyl-1,3,5-triazine-2,4-diamine Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazines 1,3,5-triazine-2,4-diamines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazines Aminotriazines 1,3,5-triazine-2,4-diamines
• Material Chemicals High Polymer Materials

Additional information on 6-2-(2-Undecylimidazol-1-yl)ethyl-1,3,5-triazine-2,4-diamine

6-2-(2-Undecylimidazol-1-yl)ethyl-1,3,5-triazine-2,4-diamine

The compound 6-2-(2-Undecylimidazol-1-yl)ethyl-1,3,5-triazine-2,4-diamine (CAS No. 50729-75-4) is a highly specialized organic compound with a complex molecular structure. This compound belongs to the class of triazines, which are well-known for their versatility and applications in various fields of chemistry. The molecule incorporates an imidazole ring fused with an undecyl group, which adds unique electronic and structural properties to the compound.

Recent studies have highlighted the potential of this compound in advanced materials science and catalysis. The imidazole moiety within the structure is known for its ability to act as a coordinating ligand, making it particularly useful in transition metal complexes. Researchers have explored its role in stabilizing metal nanoparticles, which are critical in heterogeneous catalysis for reactions such as hydrogenation and oxidation. The undecyl group introduces hydrophobicity to the molecule, enhancing its compatibility with organic substrates and improving its solubility in non-polar solvents.

One of the most promising applications of 6-2-(2-Undecylimidazol-1-yl)ethyl-1,3,5-triazine-2,4-diamine is in the development of covalent organic frameworks (COFs). These frameworks are highly porous materials with potential uses in gas storage, sensing, and drug delivery. The triazine core of the compound provides a robust platform for constructing two-dimensional COFs with exceptional stability and surface area. Recent experiments have demonstrated that incorporating this compound into COFs can significantly enhance their adsorption capacities for gases like CO₂ and CH₄.

In addition to materials science, this compound has shown potential in pharmaceutical applications. The imidazole ring is a common structural motif in bioactive molecules due to its ability to interact with biological targets such as enzymes and receptors. Researchers are investigating its role as a scaffold for designing new drug candidates targeting various diseases, including cancer and neurodegenerative disorders.

The synthesis of 6-2-(2-Undecylimidazol-1-yl)ethyl-1,3,5-triazine-2,4-diamine involves a multi-step process that combines nucleophilic aromatic substitution and condensation reactions. The key challenge lies in controlling the regioselectivity during the formation of the triazine ring system. Recent advancements in catalytic methods have enabled higher yields and better purity levels, making this compound more accessible for large-scale applications.

From an environmental standpoint, this compound exhibits low toxicity and biodegradability under controlled conditions. Its stability under harsh chemical conditions makes it suitable for industrial processes without posing significant risks to ecosystems. However, further studies are needed to fully understand its long-term environmental impact.

In conclusion, 6-2-(2-U ndecylimidazol -1 - yl ) ethyl - 1 , 3 , 5 - triazine - 2 , 4 - diamine (CAS No. 50729 - 75 - 4 ) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure enables it to serve as a building block for advanced materials and functional molecules. As research continues to uncover new properties and uses for this compound, it is poised to play an increasingly important role in both academic and industrial settings.